Cas no 2098104-58-4 (2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)acetonitrile)

• Product Name: 2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)acetonitrile
• CAS No: 2098104-58-4
• MF: C₁₂H₉N₅
• MW: 223.233361005783
• CID: 5045940
• Update Time: 2025-05-19

2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)acetonitrile
• 2-(2-prop-2-ynyl-5-pyrazin-2-ylpyrazol-3-yl)acetonitrile
• 2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)acetonitrile

• Inchi： 1S/C12H9N5/c1-2-7-17-10(3-4-13)8-11(16-17)12-9-14-5-6-15-12/h1,5-6,8-9H,3,7H2
• InChI Key： FRTRGMILJYNISG-UHFFFAOYSA-N
• SMILES： N1(CC#C)C(CC#N)=CC(C2C=NC=CN=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 348
• XLogP3: -0.3
• Topological Polar Surface Area: 67.4

Additional information on 2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)acetonitrile

Introduction to 2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)acetonitrile (CAS No. 2098104-58-4)

2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)acetonitrile, with the CAS number 2098104-58-4, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes propargyl, pyrazine, and pyrazole moieties. The presence of these functional groups imparts unique chemical properties and biological activities, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The structural composition of 2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)acetonitrile involves a central pyrazole ring substituted with a propargyl group at the 1-position and a pyrazine ring at the 3-position. The nitrile group at the 5-position of the pyrazole ring further enhances its reactivity, allowing for diverse chemical modifications. This structural motif is reminiscent of several biologically active scaffolds that have been investigated for their potential therapeutic effects.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various disease pathways. The compound 2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)acetonitrile has been explored as a potential lead in the search for novel pharmacological agents. Its unique combination of heterocyclic rings suggests that it may interact with multiple biological targets, making it a versatile tool for drug discovery.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of new drugs. The propargyl group can be readily modified through various chemical reactions, such as Sonogashira coupling, which allows for the introduction of additional functional groups. Similarly, the pyrazine and pyrazole rings can be further functionalized to enhance binding affinity and selectivity towards specific biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their ability to mimic natural products and exhibit a wide range of biological activities. The compound 2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yll)acetonitrile is no exception and has been investigated for its potential role in modulating various cellular processes. For instance, it has shown promise in inhibiting enzymes involved in inflammatory pathways, which could make it relevant for the treatment of chronic inflammatory diseases.

The nitrile group in 2-(1-(Proparglyl)-3-pyrazinylpyrazol-)acetonitrile is particularly noteworthy as it can undergo hydrolysis to form a carboxylic acid or amidation reactions to introduce new functionalities. This reactivity makes it an attractive building block for designing molecules with tailored properties. Additionally, the presence of multiple aromatic rings enhances its solubility and bioavailability, which are critical factors for drug-like characteristics.

In the context of current research trends, there is a concerted effort to develop drugs that target multiple disease mechanisms simultaneously. The multifunctional nature of 2-(1((proparglyl)-3-pyazinilpyazol-)acetonitryl) aligns well with this approach. By interacting with several biological pathways, this compound could offer therapeutic benefits that single-target drugs may not provide. This concept is particularly relevant in treating complex diseases such as cancer, where combination therapies are often necessary.

The synthesis of CAS No. 2098104_58_4 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The propargyl group introduces reactivity that can be leveraged for subsequent functionalization, while the pyrazine and pyrazole rings provide stability and electronic properties conducive to biological interactions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently.

From a medicinal chemistry perspective, CAS No 2098104_58_4 represents an excellent example of how structural complexity can be leveraged to discover new therapeutic agents. Its unique scaffold provides opportunities for designing molecules with enhanced potency and selectivity compared to simpler analogs. As research progresses, it is likely that more derivatives will be synthesized and evaluated for their biological activity.

The potential applications of CAS No 2098104_58_4 extend beyond traditional drug development. Its structural features make it suitable for use as an intermediate in the synthesis of more complex molecules or as a probe to study enzyme mechanisms. Additionally, its ability to undergo diverse chemical modifications allows chemists to explore new synthetic pathways and methodologies.

In conclusion,CAS No 2098104_58_4 is a fascinating compound with significant potential in pharmaceutical research. Its intricate structure and versatile reactivity make it a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in developing innovative therapies.